Cas no 307325-93-5 (3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide)

• Product Name: 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide
• CAS No: 307325-93-5
• MF: C₁₅H₁₃BrN₂O₄
• MW: 365.178723096848
• CID: 6229142
• PubChem ID: 4404584
• Update Time: 2025-06-10

3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide
• SR-01000394697
• AKOS001575926
• 307325-93-5
• EU-0067516
• SR-01000394697-1
• F0012-0857
• Oprea1_346601

• Inchi： 1S/C15H13BrN2O4/c1-2-22-12-6-7-13(14(9-12)18(20)21)17-15(19)10-4-3-5-11(16)8-10/h3-9H,2H2,1H3,(H,17,19)
• InChI Key： GVRXKWFUAYHCOO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1C=CC(=CC=1[N+](=O)[O-])OCC)=O

Computed Properties

• Exact Mass: 364.00587g/mol
• Monoisotopic Mass: 364.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide

Introduction to 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide (CAS No. 307325-93-5)

3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 307325-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both bromine and nitro substituents, along with the ethoxy group, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural features of 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide contribute to its potential biological activity. The bromine atom, for instance, can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Similarly, the nitro group introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and interactions with biological targets. The ethoxy group, on the other hand, may enhance solubility and metabolic stability, making it an attractive moiety for pharmaceutical applications.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzamide derivatives. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of substituents in 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide positions it as a candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The structural motifs present in 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide suggest that it may interact with kinase active sites, either directly or indirectly through allosteric modulation.

Recent studies have highlighted the importance of rational drug design in optimizing kinase inhibitors. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify promising candidates like 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide for further experimental validation. These computational approaches allow for the rapid evaluation of large libraries of compounds, thereby accelerating the drug discovery process.

Moreover, the synthesis of 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide presents an opportunity to explore novel synthetic methodologies. The presence of multiple functional groups provides chemists with a rich palette of reactions to choose from, enabling the construction of complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at strategic positions within the molecule. Such synthetic strategies are essential for generating analogues with enhanced potency and selectivity.

The pharmacokinetic properties of 3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide are also of considerable interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) critically determine a drug's efficacy and safety profile. Preliminary studies suggest that the ethoxy group may improve oral bioavailability by enhancing solubility in aqueous media. Additionally, metabolic stability assays can provide insights into how the compound is processed within the body, guiding optimization efforts to minimize unwanted side effects.

In conclusion,3-bromo-N-(4-ethoxy-2-nitrophenyl)benzamide (CAS No. 307325-93-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.